Cas no 26655-40-3 (Propanoic acid,3,3'-thiobis-, 1,1'-diisooctyl ester)

• Product Name: Propanoic acid,3,3'-thiobis-, 1,1'-diisooctyl ester
• CAS No: 26655-40-3
• MF: C₂₂H₄₂O₄S
• MW: 402.631486415863
• CID: 283673
• PubChem ID: 117836
• Update Time: 2025-04-19

Propanoic acid,3,3'-thiobis-, 1,1'-diisooctyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-thiobis-, 1,1'-diisooctyl ester
• 6-methylheptyl 3-[3-(6-methylheptoxy)-3-oxopropyl]sulfanylpropanoate
• bis(6-methylheptyl) 3,3'-sulfanediyldipropanoate
• Diisooctyl 3,3'-thiobispropionate
• Propanoic acid, 3,3'-thiobis-, diisooctyl ester
• Propanoic acid, 3,3'-thiobis-, 1,1'-diisooctyl ester
• NS00028148
• SCHEMBL17758277
• DTXSID3067231
• EINECS 247-882-5
• 26655-40-3

• Inchi： 1S/C22H42O4S/c1-19(2)11-7-5-9-15-25-21(23)13-17-27-18-14-22(24)26-16-10-6-8-12-20(3)4/h19-20H,5-18H2,1-4H3
• InChI Key： VDZNRBPIVGKYDI-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCCCCCC(C)C)CCC(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 402.28056
• Monoisotopic Mass: 402.28
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 478.6°Cat760mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.47
• PSA: 52.6